Cas no 13846-31-6 (1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester)

1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester structure
13846-31-6 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester
CAS No:13846-31-6
MF:C14H20O4
MW:252.306204795837
CID:191194
PubChem ID:101161
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester
    • diallyl hexahydrophthalate
    • 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester
    • diprop-2-en-1-yl cyclohexane-1,2-dicarboxylate
    • Einecs 237-580-1
    • Hexahydrophthalic acid diallyl ester
    • 1,2-Cyclohexanedicarboxylic acid di-2-propenyl ester
    • 1,2-Cyclohexanedicarboxylic acid bis(2-propenyl) ester
    • 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester
    • NS00052606
    • WLN: L6TJ AVO1U2 BVO1U2
    • 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester, trans-
    • NSC 408021
    • Cyclohexane-1,2-dicarboxylic acid, diallyl ester, (E)-
    • 7500-82-5
    • NSC408021
    • bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate
    • 1, di-2-propenyl ester, trans-
    • DTXSID10930122
    • 13846-31-6
    • SCHEMBL987648
    • 1,2-Cyclohexanedicarboxylic acid, di-propen-1-yl ester
    • diallyl cyclohexane-1,2-dicarboxylate
    • NSC-408021
    • Cyclohexane-1, diallyl ester, (E)-
    • Inchi: 1S/C14H20O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h3-4,11-12H,1-2,5-10H2
    • InChI Key: HEBKPAWCVUSXMB-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(C1CCCCC1C(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 252.136159
  • Monoisotopic Mass: 252.136159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.06
  • Boiling Point: 330.6°Cat760mmHg
  • Flash Point: 156.9°C
  • Refractive Index: 1.479

1,2-Cyclohexanedicarboxylicacid, 1,2-di-2-propen-1-yl ester Related Literature

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